Cas no 2624125-92-2 ({4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride)

• Product Name: {4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride
• CAS No: 2624125-92-2
• MF: C₁₀H₁₃ClF₃NO
• MW: 255.664532423019
• MDL: MFCD33551014
• CID: 5639594
• PubChem ID: 155978037
• Update Time: 2025-10-28

{4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2624125-92-2
• EN300-27777046
• {[4-methoxy-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
• {4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride

• MDL： MFCD33551014
• Inchi： 1S/C10H12F3NO.ClH/c1-14-6-7-3-4-9(15-2)8(5-7)10(11,12)13;/h3-5,14H,6H2,1-2H3;1H
• InChI Key： UUJLEDGHKOXDOE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=C(C=CC(=C1)CNC)OC)(F)F

Computed Properties

• Exact Mass: 255.0637762g/mol
• Monoisotopic Mass: 255.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on {4-methoxy-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride

Comprehensive Overview of 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride (CAS No. 2624125-92-2)

The compound 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride (CAS No. 2624125-92-2) is a chemically synthesized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the methoxy and trifluoromethyl groups, contribute to its potential applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries such as "What is the role of trifluoromethyl groups in drug design?" and "How does 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride interact with biological systems?".

Structurally, 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride belongs to the class of aromatic amines, characterized by a benzene ring substituted with a methoxy group at the 4-position and a trifluoromethyl group at the 3-position. The presence of these functional groups enhances the compound's lipophilicity and metabolic stability, making it a candidate for further exploration in medicinal chemistry. Researchers often inquire about "synthetic routes for 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride" and "its solubility and stability under various conditions," which are critical for its practical applications.

In the context of current trends, the demand for fluorinated compounds like 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride has surged due to their versatility in drug development. The trifluoromethyl group, in particular, is known to improve bioavailability and binding affinity, addressing common challenges in pharmacokinetics. Questions such as "Why are fluorinated compounds important in modern pharmaceuticals?" and "What are the latest advancements in trifluoromethyl-containing molecules?" highlight the growing interest in this field.

The synthesis of 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Optimizing these synthetic pathways is a key focus for chemists, as reflected in searches like "efficient synthesis of 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride" and "scalable production methods for fluorinated amines." These inquiries underscore the need for cost-effective and environmentally friendly manufacturing techniques.

Beyond pharmaceuticals, 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride has potential applications in agrochemicals and materials science. Its ability to modulate biological activity makes it a candidate for developing novel pesticides or functional materials. Searches such as "applications of 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride in agriculture" and "material properties of fluorinated aromatic amines" indicate a broadening scope of interest.

In conclusion, 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride (CAS No. 2624125-92-2) represents a promising compound with diverse applications. Its structural complexity and functional groups align with contemporary research priorities, answering pressing questions like "How can fluorinated compounds enhance drug efficacy?" and "What are the industrial uses of 4-methoxy-3-(trifluoromethyl)phenylmethyl(methyl)amine hydrochloride?" As scientific exploration advances, this molecule is poised to play a pivotal role in innovation across multiple disciplines.